Cas no 881941-09-9 (ethyl 4-(3-hydroxyphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate)

• Product Name: ethyl 4-(3-hydroxyphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate
• CAS No: 881941-09-9
• MF: C₁₉H₁₅F₃N₂O₃
• MW: 376.329215288162
• CID: 5437709
• Update Time: 2025-05-24

ethyl 4-(3-hydroxyphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-((3-hydroxyphenyl)imino)-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 4-[(3-hydroxyphenyl)amino]-7-(trifluoromethyl)-, ethyl ester
• ethyl 4-(3-hydroxyphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate

• Inchi： 1S/C19H15F3N2O3/c1-2-27-18(26)15-10-23-16-8-11(19(20,21)22)6-7-14(16)17(15)24-12-4-3-5-13(25)9-12/h3-10,25H,2H2,1H3,(H,23,24)
• InChI Key： MYFXLCKNIUOVOC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C(F)(F)F)C=2)C(NC2=CC=CC(O)=C2)=C(C(OCC)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on ethyl 4-(3-hydroxyphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate

Comprehensive Overview of Ethyl 4-(3-hydroxyphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate (CAS No. 881941-09-9)

Ethyl 4-(3-hydroxyphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate (CAS No. 881941-09-9) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of a trifluoromethyl group and a hydroxyphenylamino moiety in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated quinoline derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in compounds like ethyl 4-(3-hydroxyphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate due to their potential as kinase inhibitors and antimicrobial agents. The incorporation of a trifluoromethyl group is known to improve metabolic stability and bioavailability, making this compound a promising candidate for further development.

The synthesis of CAS No. 881941-09-9 typically involves multi-step organic reactions, including condensation, cyclization, and esterification. These processes are optimized to achieve high yields and purity, which are critical for its use in research and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and ensure its quality.

One of the key trends in the scientific community is the exploration of sustainable synthesis methods for complex organic molecules. Ethyl 4-(3-hydroxyphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate is no exception, with researchers investigating green chemistry approaches to reduce environmental impact. This aligns with the growing emphasis on eco-friendly pharmaceuticals and green solvents in the chemical industry.

Another area of interest is the potential biological activity of this compound. Preliminary studies suggest that quinoline-based molecules with hydroxyphenyl and trifluoromethyl substituents may exhibit anti-inflammatory and antioxidant properties. These findings have sparked further investigations into its mechanism of action and therapeutic potential, particularly in the context of chronic diseases and age-related disorders.

From a commercial perspective, CAS No. 881941-09-9 is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on market demand and synthesis complexity. Researchers and manufacturers are advised to verify the purity and specifications of the compound before use, as these factors can significantly impact experimental outcomes.

In summary, ethyl 4-(3-hydroxyphenyl)amino-7-(trifluoromethyl)quinoline-3-carboxylate represents a fascinating area of study in modern chemistry. Its unique structure, combined with its potential applications in drug development and material science, makes it a compound of high interest. As research continues to uncover new insights, this molecule may play a pivotal role in advancing scientific and industrial innovations.